Cas no 1171403-52-3 (3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1171403-52-3
• MF: C₁₈H₁₈F₃N₇O
• MW: 405.377032756805
• CID: 5759782
• Update Time: 2025-06-15

3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C18H18F3N7O/c1-12-22-7-8-28(12)16-10-15(25-11-26-16)23-5-6-24-17(29)27-14-4-2-3-13(9-14)18(19,20)21/h2-4,7-11H,5-6H2,1H3,(H,23,25,26)(H2,24,27,29)
• InChI Key： ZQGMEUBHSFADLT-UHFFFAOYSA-N
• SMILES： N(CCNC1=CC(N2C(C)=NC=C2)=NC=N1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea

Introduction to 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea (CAS No. 1171403-52-3) and Its Emerging Applications in Chemical Biology

The compound 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea, identified by its CAS number 1171403-52-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple functional groups, including a trifluoromethyl moiety and an imidazole ring, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of urea derivatives in medicinal chemistry, particularly for their ability to modulate biological pathways through precise targeting of enzyme active sites or receptor binding pockets. The structural design of 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea incorporates elements that enhance its binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents. The pyrimidine core, combined with the methyl-substituted imidazole, provides a scaffold that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential role in inhibiting key enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The trifluoromethyl group, a well-known pharmacophore, is often incorporated into drug molecules to improve metabolic stability and binding affinity. In the context of 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea, this group likely contributes to the molecule's ability to engage with biological targets with high efficacy. Furthermore, the urea moiety serves as a hydrogen bond acceptor, facilitating stable interactions with polar residues in protein binding pockets.

Current research in chemical biology has demonstrated that molecules with similar structural motifs exhibit promising activities as modulators of protein-protein interactions. The 6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl moiety in this compound is particularly noteworthy, as it has been shown to interact with various biological targets through hydrogen bonding and hydrophobic interactions. This feature makes it an attractive candidate for further optimization as a lead compound in drug discovery programs. Additionally, the ethyl chain connecting the urea group to the pyrimidine ring provides flexibility, allowing for conformational adjustments that enhance binding affinity.

The synthesis of 3-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-[3-(trifluoromethyl)phenyl]urea presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain sufficient quantities for detailed biochemical characterization. This progress underscores the growing capability in synthetic chemistry to produce complex molecules that mimic biological targets with high fidelity.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes relevant to disease pathways. For instance, it has shown potential in modulating kinases and other enzymes involved in cell signaling cascades. These findings are particularly exciting because dysregulation of such enzymes is often associated with various pathological conditions. Further investigation into its mechanism of action will be crucial to elucidate how it interacts with biological targets and whether it can be developed into a lead compound for drug development.

The integration of computational chemistry and molecular modeling has accelerated the process of identifying promising candidates like 3-(2-{[6-(2-methyl-1H-imidazol-1-yllpyrimidin4yI]amino}ethyl)-1-[3-(trifluoromethyI phenyI urea) (CAS No. 1171403523). By predicting binding affinities and optimizing molecular structures, researchers can rapidly screen large libraries of compounds for potential therapeutic applications. This approach has been instrumental in identifying novel scaffolds that can be further modified to improve potency and selectivity. The combination of experimental synthesis and computational modeling provides a powerful platform for drug discovery innovation.

Future directions for research on this compound include exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Understanding how it is metabolized and eliminated from the body will be essential for determining its potential as a therapeutic agent. Additionally, investigating its effects on cellular processes will provide insights into its mode of action and help identify any off-target effects that might limit its clinical utility.

The development of new drugs relies heavily on the discovery of novel molecular entities that can interact with biological targets in unique ways. Compounds like 3-(2-{[6-(2-methyl-lH-imidazol-l-yllpyrimldin4yI]amino}ethyI)-l-[3-(trifluoromethyI phenyI urea) (CAS No. 1171403523) exemplify the importance of innovative chemistry in advancing therapeutic interventions. Their complex structures and multifunctional groups make them promising candidates for further exploration, potentially leading to breakthroughs in treating various diseases.

In conclusion, 3-(2-{[6-(2-methyl-lH-imidazol-l-yllpyrimldin4yI]amino}ethyI)-l-[3-(trifluoromethyI phenyI urea) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it holds promise for improving therapeutic strategies across multiple disease areas.